N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide

• IUPAC Name: N-[3-(4-methylpiperidin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C15H24N2O2S/c1-14-8-12-17(13-9-14)11-5-10-16-20(18,19)15-6-3-2-4-7-15/h2-4,6-7,14,16H,5,8-13H2,1H3
• InChI Key: SIJCWQSNYBDDLM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol

Description

N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide, also known as NPSB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide involves the inhibition of certain enzymes, as mentioned above. Specifically, this compound has been shown to bind to the active site of these enzymes, preventing them from carrying out their normal functions. This inhibition can result in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, the compound has been shown to decrease intraocular pressure in animal models, suggesting potential therapeutic applications in the treatment of glaucoma. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease, suggesting potential therapeutic applications in the treatment of this condition.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition of these enzymes. Additionally, this compound has been shown to have relatively low toxicity in animal models, suggesting that it may be safe for use in humans. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for research on N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide. One area of research could focus on the compound's potential therapeutic applications in the treatment of glaucoma and Alzheimer's disease. Additionally, further research could explore the potential of this compound as a tool for studying the activity of certain enzymes in vitro and in vivo. Finally, research could focus on developing more efficient synthesis methods for this compound, which could make it more accessible for use in lab experiments.

Scientific Research Applications

N-[3-(4-methyl-1-piperidinyl)propyl]benzenesulfonamide has been the subject of scientific research due to its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. This inhibition has been shown to have potential therapeutic applications in the treatment of conditions such as glaucoma and Alzheimer's disease.